Cas no 77395-10-9 (5-Bromo-7-methyl-1H-indole-2,3-dione)

5-Bromo-7-methyl-1H-indole-2,3-dione is a brominated and methylated derivative of isatin, a heterocyclic compound with significant utility in organic synthesis and pharmaceutical research. Its distinct structure, featuring a bromine substituent at the 5-position and a methyl group at the 7-position, enhances its reactivity and selectivity in cross-coupling reactions, making it a valuable intermediate for constructing complex indole-based scaffolds. The compound’s well-defined functional groups also facilitate its use in the development of bioactive molecules, including potential inhibitors and ligands. Its high purity and stability further ensure reliable performance in both academic and industrial applications.
5-Bromo-7-methyl-1H-indole-2,3-dione structure
77395-10-9 structure
Product Name:5-Bromo-7-methyl-1H-indole-2,3-dione
CAS No:77395-10-9
MF:C9H6BrNO2
MW:240.053441524506
MDL:MFCD00463080
CID:549857
PubChem ID:542843
Update Time:2025-10-16

5-Bromo-7-methyl-1H-indole-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-7-methylindoline-2,3-dione
    • 1H-Indole-2,3-dione,5-bromo-7-methyl-
    • 5-BROMO-7-METHYL-1H-INDOLE-2,3-DIONE
    • 5-Bromo-7-Methylisatin
    • SR-01000488063
    • 5-bromo-7-methyl-indoline-2,3-dione
    • SB64133
    • 5-Bromo-7-methyl-1H-indole-2,3-dion e
    • Z247609814
    • SCHEMBL3737904
    • FT-0653104
    • 1H-Indole-2,3-dione, 5-bromo-7-methyl-
    • 5-bromo-7-methyl-1H-benzo[d]azolidine-2,3-dione
    • A839083
    • SR-01000488063-1
    • 5-bromo-7-methyl-2,3-dihydro-1H-indole-2,3-dione
    • D85469
    • DTXSID20337461
    • MFCD00463080
    • CS-0139772
    • 77395-10-9
    • 5-Bromo-7-methyl-1H-indole-2,3-dione #
    • BB 0262158
    • AKOS000147791
    • AS-62016
    • EN300-37311
    • STK791860
    • ALBB-010538
    • BBL028656
    • 5-Bromo-7-methyl-Isatin, 5-Bromo-7-methylindoline-2,3-dione
    • DB-075310
    • 5-Bromo-7-methyl-1H-indole-2,3-dione
    • MDL： MFCD00463080
    • Inchi： 1S/C9H6BrNO2/c1-4-2-5(10)3-6-7(4)11-9(13)8(6)12/h2-3H,1H3,(H,11,12,13)
    • InChI Key： NPRAKNSGKOICIE-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C)C2=C(C=1)C(C(N2)=O)=O

Computed Properties

  • Exact Mass: 238.95800
  • Monoisotopic Mass: 238.958
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.2A^2
  • XLogP3: 1.8

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.714±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 262 °C (decomposition)
  • Boiling Point: No data available
  • Flash Point: No data available
  • Solubility: Very slightly soluble (0.38 g/l) (25 º C),
  • PSA: 46.17000
  • LogP: 2.03030
  • Vapor Pressure: No data available

5-Bromo-7-methyl-1H-indole-2,3-dione Security Information

5-Bromo-7-methyl-1H-indole-2,3-dione Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Bromo-7-methyl-1H-indole-2,3-dione Pricemore >>

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Chemenu
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abcr
AB359514-250 mg
5-Bromo-7-methyl-1H-indole-2,3-dion e, 95%; .
 77395-10-9 95%
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abcr
AB359514-1 g
5-Bromo-7-methyl-1H-indole-2,3-dion e, 95%; .
 77395-10-9 95%
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 €154.90 2023-06-20
abcr
AB359514-5 g
5-Bromo-7-methyl-1H-indole-2,3-dion e, 95%; .
 77395-10-9 95%
5g
 €496.10 2023-06-20
eNovation Chemicals LLC
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